2-Chloro-9-[[4-(trifluoromethyl)phenyl]methyl]purin-6-amine

• IUPAC Name: 2-chloro-9-[[4-(trifluoromethyl)phenyl]methyl]purin-6-amine
• InChI: InChI=1S/C13H9ClF3N5/c14-12-20-10(18)9-11(21-12)22(6-19-9)5-7-1-3-8(4-2-7)13(15,16)17/h1-4,6H,5H2,(H2,18,20,21)
• InChI Key: SFUSOZYFCMRADM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN2C=NC3=C(N=C(N=C32)Cl)N)C(F)(F)F
• Molecular Formula: C13H9ClF3N5
• Molecular Weight: 327.69 g/mol

Description

2-Chloro-9-[[4-(trifluoromethyl)phenyl]methyl]purin-6-amine, also known as TAK-659, is a small molecule inhibitor that has been developed as a potential treatment for various types of cancer and autoimmune diseases.

Scientific Research Applications

2-Chloro-9-[[4-(trifluoromethyl)phenyl]methyl]purin-6-amine has been extensively studied for its potential use in the treatment of various types of cancer, including lymphoma, leukemia, and multiple myeloma. It has also been investigated for its potential use in the treatment of autoimmune diseases, such as rheumatoid arthritis and lupus.

Mechanism of Action

2-Chloro-9-[[4-(trifluoromethyl)phenyl]methyl]purin-6-amine works by inhibiting the activity of a protein called Bruton's tyrosine kinase (BTK), which plays a key role in the activation of immune cells and the development of cancer cells. By blocking BTK, 2-Chloro-9-[[4-(trifluoromethyl)phenyl]methyl]purin-6-amine can prevent the growth and proliferation of cancer cells and reduce inflammation in autoimmune diseases.
Biochemical and Physiological Effects:
2-Chloro-9-[[4-(trifluoromethyl)phenyl]methyl]purin-6-amine has been shown to have potent anti-tumor and anti-inflammatory effects in preclinical studies. It can induce cell death in cancer cells and reduce the production of inflammatory cytokines in autoimmune diseases. 2-Chloro-9-[[4-(trifluoromethyl)phenyl]methyl]purin-6-amine has also been shown to have a favorable safety profile in animal studies, with no significant toxicity observed at therapeutic doses.

Advantages and Limitations for Lab Experiments

2-Chloro-9-[[4-(trifluoromethyl)phenyl]methyl]purin-6-amine has several advantages for use in lab experiments, including its high purity, good solubility, and stable chemical properties. However, it also has some limitations, such as its relatively high cost and limited availability.

Future Directions

There are several future directions for the research and development of 2-Chloro-9-[[4-(trifluoromethyl)phenyl]methyl]purin-6-amine. One area of focus is the optimization of its chemical structure to improve its potency and selectivity. Another area is the investigation of its potential use in combination with other drugs or therapies to enhance its efficacy. Additionally, further studies are needed to evaluate the safety and efficacy of 2-Chloro-9-[[4-(trifluoromethyl)phenyl]methyl]purin-6-amine in clinical trials and to identify potential biomarkers for patient selection and monitoring.

Synthesis Methods

The synthesis of 2-Chloro-9-[[4-(trifluoromethyl)phenyl]methyl]purin-6-amine involves several steps, including the reaction of 2-chloro-6-iodopurine with 4-(trifluoromethyl)benzyl alcohol, followed by the conversion of the resulting intermediate to 2-Chloro-9-[[4-(trifluoromethyl)phenyl]methyl]purin-6-amine using various reagents and conditions. The final product is obtained in good yield and purity, making it suitable for use in scientific research.